Cas no 15995-11-6 (1,3-Dithiole,4-phenyl-2-(phenylmethylene)-)

• Product Name: 1,3-Dithiole,4-phenyl-2-(phenylmethylene)-
• CAS No: 15995-11-6
• MF: C₁₆H₁₂S₂
• MW: 268.396481513977
• CID: 168139
• PubChem ID: 794284
• Update Time: 2025-04-19

1,3-Dithiole,4-phenyl-2-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiole,4-phenyl-2-(phenylmethylene)-
• 2-benzylidene-4-phenyl-1,3-dithiole
• AKOS000544866
• NSC111907
• NSC-111907
• 15995-11-6

• Inchi： 1S/C16H12S2/c1-3-7-13(8-4-1)11-16-17-12-15(18-16)14-9-5-2-6-10-14/h1-12H/b16-11+
• InChI Key： YFUMLIHULJCSOF-LFIBNONCSA-N
• SMILES： S1/C(=C/C2C=CC=CC=2)/SC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 268.03816
• Monoisotopic Mass: 268.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• Density: 1.272
• Boiling Point: 432°Cat760mmHg
• Flash Point: 224.3°C
• Refractive Index: 1.737
• PSA: 0
• LogP: 5.46360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives